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Compound of Interest

Compound Name: Isopropyl citrate

Cat. No.: B1581182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biodegradability and environmental

impact of isopropyl citrate. Due to a notable lack of direct experimental data for isopropyl
citrate, this document leverages a read-across approach, utilizing data from structurally similar

citrate esters, namely triethyl citrate and acetyl tributyl citrate, alongside established scientific

principles and predictive models. This guide aims to offer a comprehensive understanding for

environmental risk assessment and sustainable product development.

Chemical Identity and Composition
Isopropyl citrate is the ester of citric acid and isopropanol. Commercially, it is available as a

mixture of mono-, di-, and tri-isopropyl esters of citric acid. The composition of these

commercial mixtures can vary.

Table 1: Composition of Commercial Isopropyl Citrate

Component Composition Range 1 Composition Range 2

Monoisopropyl Citrate 65 - 80% ~27%

Diisopropyl Citrate 15 - 30% ~9%

Triisopropyl Citrate 5 - 10% ~2%

Other components N/A ~62% mono- and diglycerides
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Source:[1][2]

Biodegradability Assessment
Direct experimental data on the ready biodegradability of isopropyl citrate is not readily

available in the public domain. However, based on the known biodegradability of its constituent

parts (citric acid and isopropanol) and data from analogue citrate esters, isopropyl citrate is

anticipated to be readily biodegradable.

The primary mechanism of biodegradation is expected to be the enzymatic hydrolysis of the

ester bonds, releasing citric acid and isopropanol. Both of these hydrolysis products are well-

known to be readily biodegradable.

Predicted Biodegradation Pathway
The following diagram illustrates the predicted initial step in the biodegradation of mono-, di-,

and tri-isopropyl citrate, which is the hydrolysis of the ester linkages.
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Predicted Biodegradation Pathway of Isopropyl Citrate.

Biodegradability of Analogue Substances
The following table summarizes the available biodegradability data for structurally similar citrate

esters. The data consistently indicate that these citrate esters are readily biodegradable.

Table 2: Ready Biodegradability Data of Analogue Citrate Esters
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Substance Test Guideline Result Conclusion

Triethyl Citrate OECD 301B >60% in 10 days Readily biodegradable

Acetyl Tributyl Citrate

Japanese MITI Test

(similar to OECD

301C)

82% of ThOD in 4

weeks
Readily biodegradable

Source:[3]

Environmental Fate
The environmental fate of a substance is determined by its mobility, persistence, and potential

for bioaccumulation.

Soil Adsorption and Mobility
The soil organic carbon-water partitioning coefficient (Koc) is a key parameter used to predict

the mobility of a substance in soil. A low Koc value suggests high mobility, while a high Koc

value indicates a tendency to adsorb to soil particles and be less mobile.

Table 3: Soil Adsorption Coefficient (Koc) of Analogue Citrate Esters

Substance Log Kow Estimated Koc
Mobility
Classification

Triethyl Citrate ~1.16 ~20 Very High Mobility

Acetyl Tributyl Citrate 4.90 ~3280 Slight Mobility

Source:[1][4]

Based on the data from these analogues, it can be inferred that the mobility of isopropyl
citrate esters will depend on the degree of esterification. Mono- and di-isopropyl citrate,

being more polar, are expected to have higher mobility, while tri-isopropyl citrate will likely be

less mobile.
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Ecotoxicity Profile
The ecotoxicity of isopropyl citrate has not been extensively studied. However, data from

analogue substances suggest a low potential for aquatic toxicity.

Table 4: Aquatic Ecotoxicity Data of Analogue Citrate Esters

Substance Organism Test Duration Endpoint Value (mg/L)

Triethyl Citrate
Fish (Lepomis

macrochirus)
96 h LC50 38 - 59

Aquatic

Invertebrates

(Daphnia magna)

48 h EC50 >100

Algae 72 h ErC50 >100

Acetyl Tributyl

Citrate

Fish (Lepomis

macrochirus)
96 h LC50 38 - 60

Aquatic

Invertebrates

(Daphnia magna)

48 h EC50 7.8

Algae 72 h EC50 (biomass) 11.5

Algae 72 h
EC50 (growth

rate)
74.4

Source:[2][5]

Standard Experimental Protocol: OECD 301F for
Ready Biodegradability
The OECD 301F Manometric Respirometry Test is a standard method to assess the ready

biodegradability of chemical substances.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

a microbial population (e.g., from activated sludge) and incubated under aerobic conditions.
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The consumption of oxygen is measured by a manometric device over a 28-day period. The

amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD) to

determine the percentage of biodegradation.

Key Experimental Parameters:

Test Substance Concentration: Typically 100 mg/L.

Inoculum: Activated sludge from a sewage treatment plant, at a concentration of

approximately 30 mg/L solids.

Temperature: 20 ± 1 °C.

Duration: 28 days.

Controls:

Blank control (inoculum only) to measure endogenous respiration.

Reference control (a readily biodegradable substance like sodium benzoate) to verify the

activity of the inoculum.

Toxicity control (test substance + reference substance) to check for inhibitory effects of the

test substance on the microbial population.

Pass Criteria for Ready Biodegradability: ≥ 60% of ThOD is reached within a 10-day window,

which itself is within the 28-day test period.

Experimental Workflow for OECD 301F
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Experimental Workflow for OECD 301F Test.

Environmental Risk Assessment Workflow
Given the data gaps for isopropyl citrate, a logical workflow for its environmental risk

assessment would involve a combination of analogue data, predictive models, and, if
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necessary, targeted experimental testing.

Problem Formulation:
Assess Environmental Risk of Isopropyl Citrate

Data Gathering:
- Literature Search for Isopropyl Citrate

- Identify Analogue Substances (e.g., other citrate esters)

Data Analysis:
- Evaluate Analogue Data (Biodegradability, Ecotoxicity, Fate)

- Utilize QSAR Models for Prediction

Hazard Assessment:
- Readily Biodegradable?

- Aquatic Toxicity?
- Persistence & Bioaccumulation Potential?

Risk Characterization:
- Compare PEC with Predicted No-Effect Concentrations (PNECs)

- Determine Risk Quotients (PEC/PNEC)

Exposure Assessment:
- Identify Use Patterns and Release Scenarios

- Estimate Predicted Environmental Concentrations (PECs)

Conclusion & Recommendations:
- Low Risk: No further action

- Potential Risk: Recommend targeted testing or risk mitigation measures

Click to download full resolution via product page

Environmental Risk Assessment Logic for Isopropyl Citrate.

Conclusion
While direct experimental data on the biodegradability and environmental impact of isopropyl
citrate are limited, a weight-of-evidence approach using data from structurally similar citrate

esters and an understanding of its likely hydrolysis products strongly suggests a favorable

environmental profile. Isopropyl citrate is expected to be readily biodegradable and to exhibit
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low aquatic toxicity. Its mobility in soil is likely to vary depending on the degree of esterification

of the specific components in the commercial mixture. For a definitive environmental risk

assessment, further experimental studies following standardized guidelines would be

beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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